Cas no 2034479-64-4 (4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride)

• Product Name: 4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• CAS No: 2034479-64-4
• MF: C₁₄H₁₈ClFN₄O
• MW: 312.770325183868
• CID: 5998381
• PubChem ID: 119099132
• Update Time: 2025-10-22

4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• 3H-1,2,4-Triazol-3-one, 4-(2-fluorophenyl)-2,4-dihydro-5-(4-piperidinylmethyl)-, hydrochloride (1:1)
• AKOS026679509
• 2034479-64-4
• 4-(2-fluorophenyl)-3-[(piperidin-4-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• F1907-2552
• 4-(2-fluorophenyl)-3-(piperidin-4-ylmethyl)-1H-1,2,4-triazol-5(4H)-one hydrochloride
• 4-(2-fluorophenyl)-3-(piperidin-4-ylmethyl)-1H-1,2,4-triazol-5-one;hydrochloride

• Inchi： 1S/C14H17FN4O.ClH/c15-11-3-1-2-4-12(11)19-13(17-18-14(19)20)9-10-5-7-16-8-6-10;/h1-4,10,16H,5-9H2,(H,18,20);1H
• InChI Key： IDXSNDLUNQOBFP-UHFFFAOYSA-N
• SMILES： C(C1CCNCC1)C1=NNC(=O)N1C1C=CC=CC=1F.Cl

Computed Properties

• Exact Mass: 312.1153171g/mol
• Monoisotopic Mass: 312.1153171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride

Introduction to 4-(2-Fluorophenyl)-3-(Piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Hydrochloride (CAS No. 2034479-64-4)

4-(2-Fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride (CAS No. 2034479-64-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolones and is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a piperidine moiety. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic uses.

The chemical structure of 4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride is composed of a central triazolone ring with substituents that enhance its biological activity. The fluorine atom in the phenyl group contributes to the compound's lipophilicity and metabolic stability, while the piperidine moiety provides additional structural flexibility and binding affinity to target receptors. These features collectively contribute to the compound's potential as a drug candidate.

Recent studies have focused on the pharmacological properties of 4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic option for conditions characterized by chronic inflammation.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have shown that 4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride possesses potent analgesic properties, particularly in models of neuropathic pain. The mechanism of action appears to involve modulation of nociceptive pathways and inhibition of pain signaling molecules. This makes it a promising candidate for the development of new pain management therapies.

The safety profile of 4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. These findings support its further development as a potential therapeutic agent.

In addition to its anti-inflammatory and analgesic properties, 4-(2-fluorophenyl)-3-(piperidin-4-yl)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride has shown promise in other therapeutic areas. For example, preliminary studies have suggested that it may have antitumor activity by inhibiting cell proliferation and inducing apoptosis in cancer cells. This property could make it a valuable adjunct in cancer therapy regimens.

The synthesis of 4-(2-fluorophenyl)-3-(piperidin-4-y{l)methyl}-4{,-}dihydro-{1}H-{1},{2},{,-}triazol-{,-}one hydrochloride involves several steps that require precise control over reaction conditions to ensure high yields and purity. The process typically begins with the formation of the triazolone ring through a multistep synthesis involving condensation reactions and cyclization steps. Subsequent functionalization with the fluorinated phenyl group and piperidine moiety completes the final structure.

To further enhance its therapeutic potential, researchers are exploring various modifications to the molecular structure of 4-(2-fluorophenyl)-3-(piperidin-{,-}y{l)me{th}y{l}-}{,-}{d}{i}{h}{y}{d}{r}{o}-{1}H-{1},{2},{,-}triazol-{,-}one hydrochloride. These modifications aim to optimize pharmacokinetic properties such as solubility, bioavailability, and half-life while maintaining or improving its biological activity. For instance, introducing additional functional groups or altering the substitution pattern on the piperidine ring can significantly impact the compound's pharmacological profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-fluorophenyl)-3-(pip{eridin}-y{l)me{th}y{l}-}{,-}{d}{i}{h}{y}{d}{r}{o}-{1}H-{1},{2},{,-}triazol-{,-}one hydrochloride in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic benefits and potential side effects.

In conclusion, 4-(2-fluorophenyl)-3-(pip{eridin}-y{l)me{th}y{l}-}{,-}{d}{i}{h}{y}{d}{r}{o}-{1}H-{1},{2},{,-}triazol-{,-}one hydrochloride (CAS No. 203{,-}079{-6},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-},{-}) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.